Cas no 80967-50-6 (N-[(4-propan-2-ylphenyl)carbamothioyl]benzamide)

• Product name: N-[(4-propan-2-ylphenyl)carbamothioyl]benzamide
• CAS No: 80967-50-6
• MF: C₁₇H₁₈N₂OS
• MW: 298.402622699738
• CID: 986251
• PubChem ID: 708514

N-[(4-propan-2-ylphenyl)carbamothioyl]benzamide Chemical and Physical Properties

Names and Identifiers

• CHEMBL1996258
• N-[(4-propan-2-ylphenyl)carbamothioyl]benzamide
• NSC-201487
• Bio7G3
• NSC201487
• 80967-50-6
• N-{[4-(Propan-2-yl)phenyl]carbamothioyl}benzenecarboximidic acid
• DTXSID601001665
• NCI60_001679
• DS-002180
• N-[(4-propan-2-ylphenyl)thiocarbamoyl]benzamide

• Inchi： InChI=1S/C17H18N2OS/c1-12(2)13-8-10-15(11-9-13)18-17(21)19-16(20)14-6-4-3-5-7-14/h3-12H,1-2H3,(H2,18,19,20,21)
• InChI Key： IILRYVSUBKKLAS-UHFFFAOYSA-N
• SMILES： CC(C)C1=CC=C(C=C1)NC(=S)NC(=O)C2=CC=CC=C2

Computed Properties

• Exact Mass: 298.11398438g/mol
• Monoisotopic Mass: 298.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.2Ų
• XLogP3: 5.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas N-acyl-phenylthioureas